(8R,8AS)-methyl7-aminooctahydroindolizine-8-carboxylate
Overview
Description
(8R,8AS)-methyl 7-aminooctahydroindolizine-8-carboxylate is a complex organic compound with a unique structure that includes an indolizine ring
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (8R,8AS)-methyl 7-aminooctahydroindolizine-8-carboxylate typically involves multiple steps, starting from simpler organic molecules. One common method involves the cyclization of a precursor molecule to form the indolizine ring, followed by functionalization to introduce the amino and carboxylate groups. Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial to achieving high yields and purity.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. Techniques such as continuous flow synthesis and automated reaction systems can be employed to enhance efficiency and reproducibility.
Chemical Reactions Analysis
Types of Reactions
(8R,8AS)-methyl 7-aminooctahydroindolizine-8-carboxylate can undergo various chemical reactions, including:
Oxidation: This reaction can introduce additional functional groups or modify existing ones.
Reduction: This reaction can be used to reduce specific functional groups, altering the compound’s properties.
Substitution: This reaction can replace one functional group with another, potentially modifying the compound’s reactivity and interactions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, pH, and solvent choice are critical for achieving the desired outcomes .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce deaminated or decarboxylated products .
Scientific Research Applications
(8R,8AS)-methyl 7-aminooctahydroindolizine-8-carboxylate has several scientific research applications:
Chemistry: It serves as a building block for synthesizing more complex molecules and studying reaction mechanisms.
Biology: It can be used to investigate biological pathways and interactions due to its unique structure.
Industry: It may be used in the production of specialty chemicals and materials
Mechanism of Action
The mechanism of action of (8R,8AS)-methyl 7-aminooctahydroindolizine-8-carboxylate involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate biological pathways, leading to various effects. The exact pathways and targets depend on the specific application and context .
Comparison with Similar Compounds
Similar Compounds
(8R,8aS)-8-Isopropyl-5-methyl-3,4,6,7,8,8a-hexahydronaphthalen-2-ylmethanol: This compound has a similar ring structure but different functional groups.
(E)-2-((8R,8aS)-8,8a-Dimethyl-3,4,6,7,8,8a-hexahydronaphthalen-2(1H)-ylidene)propyl formate: Another compound with a similar core structure but different substituents.
Uniqueness
(8R,8AS)-methyl 7-aminooctahydroindolizine-8-carboxylate is unique due to its specific functional groups and stereochemistry, which confer distinct chemical and biological properties. These features make it valuable for various applications and distinguish it from other similar compounds.
Properties
CAS No. |
193341-62-7 |
|---|---|
Molecular Formula |
C10H18N2O2 |
Molecular Weight |
0 |
Synonyms |
8-Indolizinecarboxylicacid,7-aminooctahydro-,methylester,(8R,8aS)-rel- |
Origin of Product |
United States |
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